Cas no 113124-06-4 (2-bromo-5,6-dimethyl-pyridine-3-carbonitrile)

• Product Name: 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile
• CAS No: 113124-06-4
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD18157603
• CID: 840716
• PubChem ID: 583013
• Update Time: 2025-05-23

2-bromo-5,6-dimethyl-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6-dimethylnicotinonitrile
• 2-BroMo-5, 6-diMethyl-pyridine-3-carbonitrile
• 2-BROMO-5,6-DIMETH...
• 2-Bromo-5,6-dimethyl-3-pyridinecarbonitrile
• 2-BROMO-5,6-DIMETHYL-PYRIDINE-3-CARBONITRILE
• 2-bromo-5,6-dimethylpyridine-3-carbonitrile
• AK130646
• NBTLTCYYIULTID-UHFFFAOYSA-N
• 1611AJ
• 2-Bromo-5,6-dimethyl-nicotinonitrile
• 2-Bromo-5,6-dimethylnicotinonitrile #
• FCH1363851
• AM805951
• ST2404214
• AX8251569
• AB0098319
• 3-Pyridinecarboni
• EN300-2174246
• SY023904
• DTXSID30342566
• SCHEMBL13767014
• MFCD18157603
• 113124-06-4
• CS-0136638
• AS-66544
• InChI=1/C8H7BrN2/c1-5-3-7(4-10)8(9)11-6(5)2/h3H,1-2H
• DB-364822
• AKOS016015039
• SB30776
• 3-Pyridinecarbonitrile, 2-bromo-5,6-dimethyl-
• 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile

• MDL： MFCD18157603
• Inchi： 1S/C8H7BrN2/c1-5-3-7(4-10)8(9)11-6(5)2/h3H,1-2H3
• InChI Key： NBTLTCYYIULTID-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C)C(C)=N1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.4

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 340.1±42.0℃/760mmHg
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),

Additional information on 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile

2-Bromo-5,6-Dimethyl-Pyridine-3-Carbonitrile: A Comprehensive Overview

2-Bromo-5,6-Dimethyl-Pyridine-3-Carbonitrile (CAS No. 113124-06-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a bromine atom at position 2 and a cyano group at position 3, along with methyl substituents at positions 5 and 6. The pyridine ring serves as a foundational framework for various chemical reactions, making this compound a valuable building block in the synthesis of complex molecules.

The molecular structure of 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile is highly symmetrical due to the placement of the methyl groups at positions 5 and 6. This symmetry not only enhances the compound's stability but also facilitates its use in asymmetric synthesis. Recent studies have highlighted the role of this compound in the development of novel pharmaceutical agents, particularly in the design of antiviral drugs and anticancer therapies. The presence of the bromine atom at position 2 allows for selective substitution reactions, enabling chemists to introduce diverse functional groups into the molecule.

One of the most notable applications of 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile is in the synthesis of heterocyclic compounds, which are widely used in drug discovery. Researchers have employed this compound as a precursor for constructing pyrimidine derivatives, which exhibit potent antiproliferative activity against various cancer cell lines. Additionally, the cyano group at position 3 provides an excellent site for further functionalization, such as nucleophilic addition or coupling reactions.

Recent advancements in green chemistry have also brought attention to the eco-friendly synthesis of 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile. Traditional methods often involve harsh reaction conditions and toxic reagents; however, modern approaches utilize microwave-assisted synthesis or catalytic systems to achieve higher yields with reduced environmental impact. These methods not only improve the efficiency of production but also align with current sustainability goals in the chemical industry.

The physical properties of 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system within the pyridine ring, making it suitable for applications in optoelectronic materials.

In terms of chemical reactivity, 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile exhibits nucleophilic aromatic substitution at position 2 under appropriate conditions. This reactivity has been exploited in the synthesis of various substituted pyridines with tailored functionalities. For instance, substitution with amino groups has led to compounds with potential applications in drug delivery systems.

The demand for 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile continues to grow due to its versatility and compatibility with modern synthetic techniques. Its role as an intermediate in pharmaceutical research underscores its importance in advancing therapeutic solutions. Furthermore, ongoing research into its catalytic properties suggests potential applications in homogeneous catalysis and asymmetric synthesis.

In conclusion, 2-bromo-5,6-dimethyl-pyridine-3-carbonitrile (CAS No. 113124-06-4) stands out as a critical component in contemporary organic chemistry. Its unique structure, combined with its reactivity and versatility, positions it as an essential tool for researchers across multiple disciplines. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an even more pivotal role in driving innovation within the chemical sciences.